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Compound of Interest

Compound Name: Dithranol (Standard)

CAS No.: 480-22-8

Cat. No.: B1221193

Get Quote

Effective management and disposal of Dithranol are critical for ensuring laboratory safety and

environmental protection. Researchers, scientists, and drug development professionals must

adhere to established protocols to mitigate risks associated with this potent compound. This

guide provides a comprehensive, step-by-step approach to the proper disposal of Dithranol,

aligning with standard laboratory safety practices.

Dithranol, also known as Anthralin, is a topical antipsoriatic agent.[1] It is recognized as a skin

and eye irritant and can be harmful if inhaled or ingested.[2][3][4] Therefore, meticulous

handling and disposal are paramount.

Hazard and Safety Information
The following table summarizes key quantitative and qualitative safety data for Dithranol,

extracted from safety data sheets (SDS). This information is crucial for risk assessment prior to

handling and disposal.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statements

Incompatible
Materials

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes

skin irritation.

Strong oxidizing

agents.[2]

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes

serious eye

irritation.

Specific Target

Organ Toxicity
GHS07 Warning

H335: May

cause respiratory

irritation.

Step-by-Step Disposal Protocol for Dithranol Waste
This protocol outlines the recommended procedure for the disposal of Dithranol from a

laboratory setting. This includes pure Dithranol, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling Dithranol waste, ensure appropriate

PPE is worn, including:

Chemical-resistant gloves (nitrile rubber is suitable).[5]

Safety glasses with side shields or goggles.[5]

A lab coat.

2. Waste Segregation: Proper segregation of waste is the first step in compliant disposal.

Solid Dithranol Waste:

Collect unused or expired pure Dithranol, and any solids heavily contaminated with

Dithranol (e.g., weighing paper, contaminated gloves, paper towels) in a dedicated, clearly

labeled hazardous waste container.[6]

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.[6]
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Liquid Dithranol Waste:

Collect solutions containing Dithranol in a separate, labeled hazardous waste container.

Do not mix Dithranol waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) department.[6] Specifically,

avoid mixing with strong oxidizing agents.[2]

Sharps Contaminated with Dithranol:

Dispose of any sharps (e.g., needles, Pasteur pipettes) contaminated with Dithranol in a

designated sharps container.

3. Decontamination of Labware:

Glassware and other reusable lab equipment that have come into contact with Dithranol

should be decontaminated.

Rinse the equipment with a suitable solvent (e.g., ethanol or acetone) to remove Dithranol

residues. The solvent rinse should be collected as hazardous waste.

After the initial rinse, wash the labware with soap and water.

4. Packaging and Labeling for Disposal:

Ensure all waste containers are securely sealed to prevent leaks or spills.[6]

Label each container clearly with "Hazardous Waste" and the full chemical name, "Dithranol."

Include the concentration and quantity of the waste.

Store the labeled waste containers in a designated, secure area away from general

laboratory traffic until collection.

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.
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Disposal of Dithranol must be in accordance with all local, regional, national, and

international regulations.[2][4]

Logical Workflow for Dithranol Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Dithranol waste in a laboratory setting.
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Caption: Dithranol Waste Disposal Workflow in a Laboratory.
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult your EHS department for

guidance on hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1221193?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Anthralin
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-385_GB.pdf
https://www.spectrumchemical.com/media/sds/AN126_AGHS.pdf
https://www.mpbio.com/media/document/infor/1/9/1/5/0/2/MP_MSDS_191502_US_EN.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-386_GB.pdf
https://drs.illinois.edu/Page/Waste/ChemicalWasteProcedures
https://www.benchchem.com/product/b1221193/docs#proper-disposal-of-dithranol-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1221193/docs#proper-disposal-of-dithranol-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1221193/docs#proper-disposal-of-dithranol-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1221193/docs#proper-disposal-of-dithranol-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1221193?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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